Cas no 872723-27-8 (2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide)
2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-(4-methylphenyl)acetamide
- Acetamide, 2-[[6-(2-furanyl)-3-pyridazinyl]thio]-N-(4-methylphenyl)-
- 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide
-
- Inchi: 1S/C17H15N3O2S/c1-12-4-6-13(7-5-12)18-16(21)11-23-17-9-8-14(19-20-17)15-3-2-10-22-15/h2-10H,11H2,1H3,(H,18,21)
- InChI Key: MMOCOYWQCYZCPT-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C=C1)(=O)CSC1=NN=C(C2=CC=CO2)C=C1
2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2004-0030-2μmol |
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
872723-27-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2004-0030-5μmol |
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
872723-27-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2004-0030-10μmol |
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
872723-27-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2004-0030-20μmol |
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
872723-27-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2004-0030-1mg |
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
872723-27-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2004-0030-2mg |
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
872723-27-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2004-0030-3mg |
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
872723-27-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2004-0030-4mg |
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
872723-27-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2004-0030-5mg |
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
872723-27-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2004-0030-10mg |
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
872723-27-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide
2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide: A Comprehensive Overview
2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 872723-27-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the acetamide family and features a unique structural arrangement that includes a furan and pyridazine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.
The chemical structure of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide is characterized by a central acetamide core, which is substituted with a 4-methylphenyl group at the nitrogen atom. The sulfur atom in the sulfanyl group is bonded to a pyridazine ring, which itself is substituted with a furan ring at the 6-position. This intricate arrangement of functional groups suggests potential interactions with various biological targets, including enzymes, receptors, and other biomolecules.
Recent studies have explored the pharmacological properties of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's antiviral activity. Research has demonstrated that 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide exhibits potent antiviral effects against several viral strains, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the inhibition of viral replication and the modulation of host cell signaling pathways. These properties make it a promising candidate for further development as an antiviral therapeutic.
In addition to its anti-inflammatory and antiviral properties, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide has also been investigated for its potential neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of antioxidant defense mechanisms and the inhibition of apoptosis.
The synthesis of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide involves several steps, including the formation of the pyridazine ring, the introduction of the furan substituent, and the final coupling with the acetamide moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 6-chloropyridazine with furan followed by sulfanylation and subsequent acetylation with 4-methylbenzeneamine.
The physicochemical properties of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide are also important considerations for its pharmaceutical development. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in various solvents has been studied to optimize formulation strategies for drug delivery systems.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic parameters. Further clinical studies are needed to fully assess its therapeutic potential across different disease indications.
In conclusion, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 872723-27-8) represents a promising compound with diverse biological activities. Its potential applications in anti-inflammatory, antiviral, and neuroprotective therapies make it an exciting target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for improving patient outcomes in various medical conditions.
872723-27-8 (2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)